(2R,3R,4E)-1,3-O-Benzylidene-4-octadecene-1,2,3-triol

• IUPAC Name: (2S,4R,5R)-4-[(E)-pentadec-1-enyl]-2-phenyl-1,3-dioxan-5-ol
• InChI: InChI=1S/C25H40O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-17-20-24-23(26)21-27-25(28-24)22-18-15-14-16-19-22/h14-20,23-26H,2-13,21H2,1H3/b20-17+/t23-,24-,25+/m1/s1
• InChI Key: QNTPMQQWQQXCFP-SSCCHPJCSA-N
• Canonical SMILES: CCCCCCCCCCCCCC=CC1C(COC(O1)C2=CC=CC=C2)O
• Isomeric SMILES: CCCCCCCCCCCCC/C=C/[C@@H]1[C@@H](CO[C@@H](O1)C2=CC=CC=C2)O
• Molecular Formula: C25H40O3
• Molecular Weight: 388.6 g/mol

Description

(2R,3R,4E)-1,3-O-Benzylidene-4-octadecene-1,2,3-triol, commonly referred to as BOT, is a synthetic compound that has been utilized in a variety of scientific research applications. BOT is a derivative of octadecene, a hydrocarbon that is found naturally in many plant-based oils and waxes. BOT has been studied extensively due to its unique properties and its potential applications in fields such as pharmaceuticals, cosmetics, and biotechnology.

Scientific Research Applications

• Structural Studies of Glycolipids : Research on the structural aspects of glycolipids, including derivatives of sphingosine (a compound closely related to "(2R,3R,4E)-1,3-O-Benzylidene-4-octadecene-1,2,3-triol"), has provided insights into their configurational and conformational properties (Martín‐Lomas & Chapman, 1973).

• Synthesis of Polyurethane Networks : Novel aromatic triols, synthesized from alkyne fatty acid methyl esters similar to "(2R,3R,4E)-1,3-O-Benzylidene-4-octadecene-1,2,3-triol", have been used to create biobased segmented polyurethanes. These have applications in materials science, particularly in creating polymers with specific thermal and mechanical properties (Lligadas et al., 2007).

• Investigation of Sphingolipid Bases : Studies on sphingolipid bases have included the isolation and characterization of compounds closely related to "(2R,3R,4E)-1,3-O-Benzylidene-4-octadecene-1,2,3-triol". These studies contribute to a better understanding of the structural and chemical properties of sphingolipids, which are crucial components of cell membranes (Kisic et al., 1995).

• Applications in Biochemistry and Virology : Research into the synthesis of ceramide analogues, which are structurally similar to "(2R,3R,4E)-1,3-O-Benzylidene-4-octadecene-1,2,3-triol", has implications in understanding the role of ceramides in biological processes such as virus-cell fusion. This has potential applications in virology and the development of antiviral therapies (He et al., 1999).

• Natural Product Chemistry : The isolation and characterization of compounds from natural sources like the marine bryozoan Bugula neritina, which include molecules structurally related to "(2R,3R,4E)-1,3-O-Benzylidene-4-octadecene-1,2,3-triol", contribute to the field of natural product chemistry and potentially lead to the discovery of novel bioactive compounds (Tian et al., 2014).